Cas no 717910-00-4 (1-(4-butoxy-2-methylphenyl)ethanone)

• Product Name: 1-(4-butoxy-2-methylphenyl)ethanone
• CAS No: 717910-00-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD22372904
• CID: 5228869
• Update Time: 2026-03-07

1-(4-butoxy-2-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxy-2-methylphenyl)ethanone

• MDL： MFCD22372904
• Inchi： 1S/C13H18O2/c1-4-5-8-15-12-6-7-13(11(3)14)10(2)9-12/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： MGARBMUYMBZUSG-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OCCCC)C=C1C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 1-(4-butoxy-2-methylphenyl)ethanone

1-(4-Butoxy-2-Methylphenyl)Ethanone: A Comprehensive Overview

1-(4-Butoxy-2-Methylphenyl)ethanone, also known by its CAS registry number CAS No. 717910-00-4, is a versatile organic compound with significant applications in various fields. This compound, characterized by its aromatic structure and substituents, has garnered attention in recent years due to its unique chemical properties and potential uses in drug development, material science, and environmental chemistry.

The molecular structure of 1-(4-butoxy-2-methylphenyl)ethanone consists of a phenyl ring substituted with a butoxy group at the para position and a methyl group at the ortho position, with an ethanone moiety attached to the phenyl ring. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable advancements involving this compound is its application in drug design. Researchers have explored its potential as a precursor for creating bioisosteres, which are structural analogs of biologically active compounds. By modifying the substituents on the phenyl ring or altering the ketone group, scientists have been able to generate derivatives with enhanced pharmacokinetic profiles. For instance, a study published in 2023 demonstrated that certain derivatives of 1-(4-butoxy-2-methylphenyl)ethanone exhibit potent anti-inflammatory activity, suggesting their potential use in treating chronic inflammatory diseases.

In addition to its role in pharmaceuticals, 1-(4-butoxy-2-methylphenyl)ethanone has also found applications in material science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in catalytic systems. Recent research has focused on its use as a ligand in homogeneous catalysis, where it facilitates selective oxidation reactions of alkanes and alkenes. This property could pave the way for more efficient industrial processes, particularly in the production of fine chemicals and specialty materials.

The environmental impact of CAS No. 717910-00-4 has also been a topic of interest. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to some other organic compounds. However, its potential toxicity to aquatic organisms remains a concern, particularly at higher concentrations. Ongoing research aims to assess its ecological risk profile and develop strategies for minimizing its environmental footprint.

From a synthetic perspective, the preparation of 1-(4-butoxy-2-methylphenyl)ethanone typically involves Friedel-Crafts acylation or related aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing waste and improving yields. These developments underscore the importance of continuous innovation in organic synthesis to meet the growing demand for complex molecules in diverse industries.

In conclusion, 1-(4-butoxy-2-methylphenyl)ethanone, or CAS No. 717910-00-4, is a multifaceted compound with promising applications across various domains. Its unique chemical properties, coupled with ongoing research into its biological and environmental behavior, position it as a key player in modern chemistry. As new discoveries emerge, this compound is expected to contribute significantly to advancements in drug development, catalysis, and sustainable chemical processes.